Cas no 61634-64-8 (Benzoic acid, 2-(diethoxymethyl)-, ethyl ester)

• Product Name: Benzoic acid, 2-(diethoxymethyl)-, ethyl ester
• CAS No: 61634-64-8
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 471973
• PubChem ID: 71393915
• Update Time: 2025-04-19

Benzoic acid, 2-(diethoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(diethoxymethyl)-, ethyl ester
• ethyl 2-(diethoxymethyl)benzoate
• 61634-64-8
• DTXSID00815651

• Inchi： 1S/C14H20O4/c1-4-16-13(15)11-9-7-8-10-12(11)14(17-5-2)18-6-3/h7-10,14H,4-6H2,1-3H3
• InChI Key： FTVUEJNQQXLKCZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1C(=O)OCC)OCC

Computed Properties

• Exact Mass: 252.1362
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76